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Introduction

AS2863619 is a potent and orally active inhibitor of cyclin-dependent kinase 8 (CDK8) and
CDKZ19. In the context of autoimmune and inflammatory diseases, AS2863619 has
demonstrated significant therapeutic potential by promoting the conversion of conventional T
cells (Tconv) into regulatory T cells (Tregs) that express the key transcription factor Foxp3. This
induction of Tregs is crucial for suppressing aberrant immune responses that characterize
autoimmune disorders. Mechanistically, AS2863619 enhances the activity of STAT5, a critical
signaling molecule for Treg development, in a manner that is independent of TGF-f3 but reliant
on IL-2 and T-cell receptor (TCR) stimulation.[1][2]

These application notes provide a comprehensive overview of the use of AS2863619 in
preclinical autoimmune models, including detailed protocols for its oral administration, relevant
guantitative data, and visualization of the key signaling pathway and experimental workflows.

Data Presentation
In Vitro Potency of AS2863619
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Target ICs0 (NM)
CDKs8 0.61
CDK19 4.28

ICso values represent the concentration of AS2863619 required to inhibit 50% of the kinase

activity.[1]

In Vivo Efficacy of Oral AS2863619 in a Contact
Hypersensitivity Model

. Treatment Dosing
Animal Model Dosage Outcome
Group Schedule
DNFB-induced
Standard
Contact ) ] )
o Vehicle - Daily for 2 weeks inflammatory
Hypersensitivity
_ response
(Mice)
Reduced
inflammatory cell
AS2863619 30 mg/kg Daily for 2 weeks infiltration and

decreased IFN-

y* cells

DNFB: 2,4-dinitrofluorobenzene; IFN-y: Interferon-gamma.[1]

Signaling Pathway

The mechanism of action of AS2863619 involves the modulation of the STAT5 signaling
pathway, leading to the induction of Foxp3 expression.
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EAE Induction

Day 0:
Immunization with MOG3s-55 in CFA

Day 0:
Pertussis Toxin (i.p.)

'

Day 2:
Pertussis Toxin (i.p.)

Treatment

y

Initiate Oral Gavage \

(e.g., Day 3 post-immunization))

AS2863619 Group Vehicle Control Group

(e.g., 30 mg/kg, daily) (daily)

onitoring & Analysis

Daily Clinical Scoring
(starting Day 7)

'

Endpoint Analysis:
- Histology (CNS)

- Flow Cytometry (Treg)
- Cytokine profiling
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Sensitization Phase

Day 0:
Sensitize with DNFB on
shaved abdomen

Treatment

y

\
Initiate Oral Gavage
(e.g., Day 1 post-sensitization)

J
Elicitation & Measurement
v
AS2863619 Group Vehicle Control Group Day 5:
: : Challenge with DNFB
(30 mg/kg, daily) (daily) on the ear

:

24h Post-Challenge:
- Measure ear swelling
- Endpoint Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Oral Administration
of AS2863619 in Autoimmune Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605613#oral-administration-of-as2863619-in-
autoimmune-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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